Cas no 1029763-74-3 (ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate)

• Product Name: ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate
• CAS No: 1029763-74-3
• MF: C₂₂H₂₈N₄O₄
• MW: 412.482125282288
• CID: 5383350
• Update Time: 2025-10-28

ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• RVBHNFYURONNLZ-UHFFFAOYSA-N
• ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

• Inchi： 1S/C22H28N4O4/c1-4-29-21(28)17-5-7-18(8-6-17)24-19(27)14-30-20-13-16(3)23-22(25-20)26-11-9-15(2)10-12-26/h5-8,13,15H,4,9-12,14H2,1-3H3,(H,24,27)
• InChI Key： RVBHNFYURONNLZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(COC2C=C(C)N=C(N3CCC(C)CC3)N=2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

Introduction to Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate and Its Significance in Modern Chemical Research

Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate, a compound with the CAS number 1029763-74-3, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its complex functional groups, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular biology.

The compound's name is a rich tapestry of chemical descriptors that highlight its unique properties. The presence of ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate suggests a multifaceted molecule with the ability to interact with various biological targets. Specifically, the pyrimidin-4-yl moiety and the acetamido group are particularly noteworthy, as they are frequently associated with bioactive molecules capable of modulating cellular processes.

In the realm of pharmaceutical research, the development of novel compounds like Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate is driven by the need for more effective and targeted therapies. The compound's structural features make it a promising candidate for further investigation in areas such as oncology, immunology, and neurology. Recent studies have begun to explore its potential as a scaffold for designing new drugs that can interact with specific enzymes or receptors involved in disease pathways.

The CAS number 1029763-74-3 serves as a unique identifier for this compound, facilitating its recognition and study within the scientific community. This standardized nomenclature is essential for ensuring accurate documentation and communication in research papers, patents, and regulatory submissions. The CAS registry number also aids in database searches, allowing researchers to quickly access relevant information about the compound's properties, synthesis methods, and biological activity.

One of the most compelling aspects of Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate is its potential to serve as a building block for more complex molecules. The flexibility of its structure allows chemists to modify specific regions while retaining key pharmacophoric elements. This adaptability is crucial for optimizing drug candidates during the preclinical development phase, where fine-tuning of molecular properties can significantly impact efficacy and safety profiles.

The role of computational chemistry in studying compounds like Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, enable researchers to predict how the molecule will behave in different environments. These predictions are invaluable for guiding experimental design and for understanding the mechanisms of action at a molecular level.

In recent years, there has been a growing interest in developing drugs that can modulate protein-protein interactions (PPIs). Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate, with its complex structure featuring multiple functional groups, may offer unique opportunities in this area. By targeting PPIs, which are often difficult to inhibit with traditional small molecules, this compound could provide new therapeutic strategies for diseases that are currently challenging to treat effectively.

The synthesis of Ethyl 4-(2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yll]oxy}acetamido)benzoate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to achieving the desired product. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high yields and purity.

The biological evaluation of Ethyl 4-(2-{[6-methyl-pyrimidin--1-yll]oxy}acetamido)benzoate is another critical aspect of its research. In vitro assays can provide initial insights into its potential biological activity, while animal models offer more comprehensive assessments of its efficacy and toxicity. These studies are essential for determining whether the compound has the necessary characteristics to advance into clinical trials.

The future prospects for Ethyl 4-(2-{[6-methyl-pyrimidine--1-yll]oxy}acetamido)benzoate are promising, given its unique structural features and potential applications in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic techniques, compounds like this one will play an increasingly important role in addressing unmet medical needs.